Cas no 888073-09-4 (4-Amino-5-chloro-2-trifluoromethyl-benzonitrile)

• Product Name: 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile
• CAS No: 888073-09-4
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 1093963
• PubChem ID: 16756856
• Update Time: 2025-06-15

4-Amino-5-chloro-2-trifluoromethyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-(trifluoromethyl)benzonitrile
• 888073-09-4
• G10537
• SB79938
• SCHEMBL202518
• IPRWLSPAJFJPBP-UHFFFAOYSA-N
• 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile

• Inchi： 1S/C8H4ClF3N2/c9-6-1-4(3-13)5(2-7(6)14)8(10,11)12/h1-2H,14H2
• InChI Key： IPRWLSPAJFJPBP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(F)(F)F)=CC=1N

Computed Properties

• Exact Mass: 220.0015103g/mol
• Monoisotopic Mass: 220.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile

Comprehensive Overview of 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile (CAS No. 888073-09-4)

4-Amino-5-chloro-2-trifluoromethyl-benzonitrile, with the CAS number 888073-09-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the family of benzonitrile derivatives, which are known for their versatile applications in drug discovery and material science. The presence of functional groups such as amino, chloro, and trifluoromethyl makes this molecule a valuable intermediate for synthesizing more complex structures.

In recent years, the demand for 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile has surged due to its potential role in developing novel therapeutic agents. Researchers are particularly interested in its bioactive properties, which could be leveraged in designing targeted drugs for various conditions. The compound's unique chemical structure allows it to interact with biological systems in ways that are still being explored, making it a hot topic in medicinal chemistry forums and academic discussions.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile in drug development?" The answer lies in its ability to serve as a building block for small molecule inhibitors and receptor modulators. Its trifluoromethyl group enhances metabolic stability, a critical factor in pharmacokinetic optimization. This feature aligns with the growing trend of precision medicine, where compounds with tailored properties are highly sought after.

Another area of interest is the compound's potential in agrochemical formulations. The chloro and trifluoromethyl substituents contribute to its pesticidal activity, making it a candidate for developing next-generation crop protection products. With the global push toward sustainable agriculture, researchers are exploring how 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile can be integrated into eco-friendly pest control solutions.

The synthesis of 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile involves multi-step organic reactions, often starting from commercially available precursors. Key steps include nitration, halogenation, and amination, each requiring precise control of reaction conditions to achieve high yields. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure the purity and structural integrity of the final product.

From an industrial perspective, the scalability of producing 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile is a critical consideration. Manufacturers are investing in green chemistry approaches to minimize waste and reduce environmental impact. This aligns with the broader industry shift toward sustainable chemical production, a topic frequently discussed in chemical engineering circles.

In summary, 4-Amino-5-chloro-2-trifluoromethyl-benzonitrile (CAS No. 888073-09-4) is a compound of immense scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features. As research continues to uncover new possibilities, this compound is poised to remain a focal point in innovative chemistry and applied sciences.